Cas no 875711-05-0 (Benzoic acid, 4-[[[3-(1-piperidinyl)propyl]amino]carbonyl]-, methyl ester)

Benzoic acid, 4-[[[3-(1-piperidinyl)propyl]amino]carbonyl]-, methyl ester structure
875711-05-0 structure
Product name:Benzoic acid, 4-[[[3-(1-piperidinyl)propyl]amino]carbonyl]-, methyl ester
CAS No:875711-05-0
MF:C17H24N2O3
MW:304.384064674377
CID:655049
PubChem ID:11673899

Benzoic acid, 4-[[[3-(1-piperidinyl)propyl]amino]carbonyl]-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-[[[3-(1-piperidinyl)propyl]amino]carbonyl]-, methyl ester
    • methyl 4-(3-(piperidin-1-yl)propylcarbamoyl)benzoate
    • methyl 4-(3-piperidin-1-ylpropylcarbamoyl)benzoate
    • 875711-05-0
    • DTXSID00470426
    • N-(3-piperidin-1-yl-propyl)-terephthalamic acid methyl ester
    • SCHEMBL1833770
    • WFNVHUZVNNXJJT-UHFFFAOYSA-N
    • Inchi: InChI=1S/C17H24N2O3/c1-22-17(21)15-8-6-14(7-9-15)16(20)18-10-5-13-19-11-3-2-4-12-19/h6-9H,2-5,10-13H2,1H3,(H,18,20)
    • InChI Key: WFNVHUZVNNXJJT-UHFFFAOYSA-N
    • SMILES: COC(=O)C1=CC=C(C=C1)C(=O)NCCCN2CCCCC2

Computed Properties

  • Exact Mass: 304.17869263g/mol
  • Monoisotopic Mass: 304.17869263g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 7
  • Complexity: 359
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 58.6Ų

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